
In-Depth Technical Guide: Oct-2-en-4-ol Material
Safety Data Sheet

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Oct-2-en-4-ol

Cat. No.: B8769673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Oct-2-
en-4-ol, including its chemical and physical properties, hazard classifications, and general

safety and handling protocols. The information presented is collated from various chemical

databases and safety assessments.

Chemical Identification and Physical Properties
Oct-2-en-4-ol is a secondary alcohol with the molecular formula C8H16O. It exists as

stereoisomers, with the (E) and (Z) forms being common. The following tables summarize the

key identification and physical and chemical properties of Oct-2-en-4-ol.

Table 1: Chemical Identification of Oct-2-en-4-ol
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Identifier Value

IUPAC Name oct-2-en-4-ol

Synonyms Butyl propenyl carbinol

CAS Number 4798-61-2

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol [1]

Isomers (2E)-oct-2-en-4-ol, (Z)-oct-2-en-4-ol

Table 2: Physical and Chemical Properties of Oct-2-en-4-ol

Property Value

Appearance Colorless to pale yellow clear liquid[1][2]

Odor Fruity, berry-like

Boiling Point 175.00 to 176.00 °C @ 760.00 mm Hg[1][2]

Flash Point 146.00 °F (63.33 °C) - Closed Cup[2][3]

Specific Gravity 0.830 to 0.838 @ 25.00 °C[2][3]

Refractive Index 1.438 to 1.442 @ 20.00 °C[2][3]

Water Solubility 2143 mg/L @ 25 °C (estimated)[2][3]

logP (o/w) 2.518 (estimated)[2][3]

Vapor Pressure 0.362 mmHg @ 25.00 °C (estimated)[2][3]

Hazard Identification and Classification
Based on available data, Oct-2-en-4-ol is classified as harmful if swallowed and causes

serious eye irritation. The Globally Harmonized System (GHS) classification and European

hazard symbols are detailed below.

Table 3: GHS Classification for (2E)-2-Octen-4-ol[1]
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Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Table 4: European Hazard Classification[3]

Symbol Indication of Danger Risk Phrase

Xn Harmful R22: Harmful if swallowed

Toxicological Summary
Detailed toxicological studies providing specific LD50 values for oral, dermal, and inhalation

routes for Oct-2-en-4-ol are not readily available in the public domain. The Good Scents

Company database lists oral, parenteral, dermal, and inhalation toxicity as "Not determined".[3]

However, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated

(E)-2-Octen-4-ol and concluded that there is "No safety concern at current levels of intake

when used as a flavouring agent".[1][4][5]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of Oct-2-en-4-ol are not

detailed in the available literature. However, standardized OECD guidelines are typically

followed for such assessments. Below are generalized methodologies for key toxicological

endpoints.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

Principle: This method involves the administration of the test substance to a group of fasted

animals in a stepwise procedure using a minimum number of animals. The outcome is the

classification of the substance into a toxicity class based on the observed mortality.
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Test Animals: Typically, rodents (e.g., rats) are used.

Procedure:

A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight).

The substance is administered orally by gavage to a single animal.

The animal is observed for signs of toxicity and mortality for up to 14 days.

Based on the outcome, the next dose is administered to another animal, or the test is

concluded.

Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
Principle: This test evaluates the potential of a substance to cause reversible inflammatory

changes to the skin.

Test Animals: Albino rabbits are typically used.[6]

Procedure:

A small area of the animal's skin is shaved.

A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the

skin under a gauze patch.[6]

The patch is left in place for 4 hours.[6]

After the exposure period, the patch is removed, and the skin is cleaned.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.[7] The observations are scored, and the reversibility of
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any lesions is assessed for up to 14 days.[6]

Acute Eye Irritation/Corrosion - OECD Guideline 405
Principle: This test assesses the potential of a substance to produce irritation or damage to

the eye.

Test Animals: Albino rabbits are the preferred species.[7]

Procedure:

A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac

of one eye of the animal.[7]

The other eye remains untreated and serves as a control.[7]

Observations: The eyes are examined at 1, 24, 48, and 72 hours after application for effects

on the cornea, iris, and conjunctiva.[7] The severity of the lesions is scored, and their

reversibility is evaluated.

Signaling Pathways and Experimental Workflows
Information on the specific signaling pathways affected by Oct-2-en-4-ol is not available in the

current scientific literature. The following diagram illustrates a generalized workflow for the

safety assessment of a chemical substance, based on the principles of tiered testing strategies.
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Caption: Generalized workflow for chemical safety assessment.
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Handling and Storage
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH-approved respirator with an organic vapor cartridge.

Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Wash thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel

to a safe area. Ensure adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, diatomaceous earth) and

place in a suitable container for disposal.

Disposal Considerations
Dispose of in accordance with local, state, and federal regulations. Do not dispose of into the

environment.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided

by the manufacturer. It is the responsibility of the user to conduct a thorough risk assessment

before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

